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The following table summarizes the key available data on ortataxel. Note that critical parameters are marked

as "Not Available" in primary sources [1].

Parameter Available Data / Status

Half-life Not Available [1]

Volume of Distribution Not Available [1]

Clearance Not Available [1]

Protein Binding Not Available [1]

Route of Elimination Not Available [1]

Development Phase Phase II clinical trials completed [2] [3]

Formulations Studied Intravenous and oral [2]

Key Preclinical Finding Effective in paclitaxel-resistant human tumor xenograft models [2]

Ortataxel's Mechanism and Resistance Profile
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Ortataxel is a novel taxane analog designed to overcome key resistance mechanisms that limit older taxanes

like paclitaxel and docetaxel.

Mechanism of Action: Ortataxel binds to β-tubulin, stabilizing microtubules and blocking their
dynamic disassembly. This arrests the cell cycle at the G2/M phase, leading to apoptosis in rapidly

dividing cancer cells [3] [4].
Overcoming Multidrug Resistance: A major advantage of ortataxel and other new-generation

taxanes is their ability to evade P-glycoprotein (P-gp/ABCB1) efflux pumps. These pumps are
overexpressed in many resistant cancer cells and expel chemotherapeutics, reducing intracellular

concentration. Ortataxel's structural modifications make it a poor substrate for these pumps [3] [4].

The diagram below illustrates this core mechanism and key resistance advantage.
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Insights from Related Taxane Pharmacokinetics
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While ortataxel data is limited, established profiles of other taxanes provide a useful reference. Docetaxel

has a well-characterized, multi-compartmental pharmacokinetic profile [5] [6].
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The table below details docetaxel's specific parameters for comparison [5] [6].

Parameter Docetaxel Data

Terminal Half-life 12 hours (initial estimate); ~116 hours (later data, extensive tissue
distribution)

Volume of Distribution
(Vd)

113 L (large, indicating extensive tissue binding)

Clearance 21 L/h/m²
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Parameter Docetaxel Data

Protein Binding ~94% (primarily to α1-acid glycoprotein)

Primary Metabolism Hepatic, via CYP3A4 isoenzyme

Primary Excretion Fecal (approx. 75%); Renal (approx. 6%)

Research Implications and Future Directions

The lack of public ortataxel pharmacokinetic data presents both a challenge and an opportunity.

Critical Data Gap: The absence of half-life, clearance, and Vd data makes it difficult to predict dosing

regimens, drug exposure, and accumulation, which are crucial for clinical trial design [1].
Metabolic Stability Research: Recent studies focus on improving metabolic stability. A derivative, 3'-
Difluorovinyl-ortataxel (DFV-OTX), was designed to block metabolic hydroxylation by CYP3A4,
potentially improving half-life and exposure [3].

Oral Bioavailability: Ortataxel was one of the first taxanes demonstrating oral bioavailability, a
significant advantage. This property is closely tied to its ability to evade P-gp efflux in the

gastrointestinal tract [2] [3].

Ortataxel shows promise as a taxane designed to overcome multidrug resistance. For your technical guide,

the most critical action is to contact the drug sponsor or clinical trial investigators for access to

unpublished pharmacokinetic data from Phase I and II trials.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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